Cas no 864685-53-0 (Benzenesulfonamide,N-[(4-bromophenyl)methyl]-2-methoxy-)

• Product Name: Benzenesulfonamide,N-[(4-bromophenyl)methyl]-2-methoxy-
• CAS No: 864685-53-0
• MF: C₁₄H₁₄BrNO₃S
• MW: 356.234861850739
• CID: 718671
• PubChem ID: 17999144
• Update Time: 2025-04-19

Benzenesulfonamide,N-[(4-bromophenyl)methyl]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[(4-bromophenyl)methyl]-2-methoxy-
• N-(4-BROMO-BENZYL)-2-METHOXY-BENZENESULFONAMIDE
• N-(4-Bromo-benzyl)-2-methoxy-benzenesulfonamine
• N-[(4-bromophenyl)methyl]-2-methoxybenzenesulfonamide
• [(4-bromophenyl)methyl][(2-methoxyphenyl)sulfonyl]amine
• N-(4-Bromobenzyl)-2-methoxybenzenesulfonamide
• AKOS015969306
• DTXSID50592223
• DCTGAJABIQPFIA-UHFFFAOYSA-N
• N-[(4-Bromophenyl)methyl]-2-methoxybenzene-1-sulfonamide
• 864685-53-0
• SCHEMBL5166003
• DB-371107

• Inchi： 1S/C14H14BrNO3S/c1-19-13-4-2-3-5-14(13)20(17,18)16-10-11-6-8-12(15)9-7-11/h2-9,16H,10H2,1H3
• InChI Key： DCTGAJABIQPFIA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNS(C1C=CC=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 354.98800
• Monoisotopic Mass: 354.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8A^2
• XLogP3: 3

Experimental Properties

• PSA: 63.78000
• LogP: 4.40790